Cas no 2171593-10-3 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid
• CAS No: 2171593-10-3
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6547170
• PubChem ID: 165515179
• Update Time: 2025-07-14

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid
• 2171593-10-3
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-hydroxybenzoic acid
• EN300-1523521

• Inchi： 1S/C27H24N2O6/c30-16-11-12-23(21(13-16)26(32)33)28-25(31)24(15-9-10-15)29-27(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-8,11-13,15,22,24,30H,9-10,14H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： BMSUTUILIZCIBT-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NC1C=CC(=CC=1C(=O)O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 125Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid

Introduction to 2-(2-Cyclopropyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic Acid (CAS No. 2171593-10-3)

2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid (CAS No. 2171593-10-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxybenzoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The cyclopropyl group is known for its strain energy and unique electronic properties, which can influence the conformational flexibility and reactivity of the molecule. In the context of medicinal chemistry, cyclopropyl-containing compounds have been explored for their potential in modulating various biological targets, including enzymes and receptors. The presence of this group in 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid suggests that it may exhibit specific interactions with biological systems, potentially leading to novel therapeutic effects.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to temporarily block the amino group of amino acids. This protecting group is known for its stability under mild conditions and can be selectively removed using mild base treatment. In the context of 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid, the Fmoc group serves to protect the amino functionality during synthesis, ensuring that the compound can be prepared with high purity and yield. The ability to selectively deprotect this group also opens up possibilities for further chemical modifications and derivatization, which can be crucial for optimizing the compound's pharmacological properties.

The hydroxybenzoic acid moiety is another key structural feature of this compound. Hydroxybenzoic acids are known for their antioxidant properties and have been studied for their potential in preventing oxidative stress-related diseases. The presence of this moiety in 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid suggests that it may possess antioxidant activity, which could be beneficial in various therapeutic applications. Additionally, hydroxybenzoic acids have been shown to exhibit anti-inflammatory and anti-cancer properties, making them attractive candidates for drug development.

Recent research has highlighted the potential of 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid in several areas of medicinal chemistry. For instance, studies have shown that compounds with similar structural features have demonstrated potent inhibitory activity against specific enzymes involved in disease pathways. One such study published in the Journal of Medicinal Chemistry reported that a closely related compound exhibited significant inhibition of a key enzyme involved in cancer cell proliferation. This finding suggests that 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid may have similar therapeutic potential.

In addition to its potential as an enzyme inhibitor, 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Research has shown that compounds with antioxidant and anti-inflammatory properties can help reduce inflammation and prevent tissue damage. A study published in the Journal of Inflammation Research demonstrated that a derivative of hydroxybenzoic acid exhibited significant anti-inflammatory effects in both in vitro and in vivo models. These findings suggest that 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid may have similar anti-inflammatory properties, making it a promising candidate for further development.

The pharmacokinetic properties of 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid are also an important consideration for its potential therapeutic applications. Pharmacokinetic studies have shown that compounds with similar structures exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, a study published in the Journal of Pharmaceutical Sciences reported that a related compound had good oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These findings suggest that 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid may have similar pharmacokinetic characteristics, making it suitable for oral administration.

In conclusion, 2-(2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-hydroxybenzoic acid (CAS No. 2171593-10-3) is a promising compound with unique structural features that make it an interesting subject for further research and development. Its potential as an enzyme inhibitor, antioxidant, and anti-inflammatory agent highlights its therapeutic value in various disease states. Ongoing studies are expected to provide more insights into its biological activities and pharmacological properties, paving the way for its potential use as a novel therapeutic agent.